Cas no 2305252-23-5 (1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1))

• Product Name: 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1)
• CAS No: 2305252-23-5
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 5987166
• PubChem ID: 138987901
• Update Time: 2025-10-23

1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1)
• 2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride
• AT13985
• 2-(tert-butoxy)propan-1-amine hydrochloride
• 2-(TERT-BUTOXY)PROPAN-1-AMINE HCL
• 2305252-23-5
• EN300-6759289

• Inchi： 1S/C7H17NO.ClH/c1-6(5-8)9-7(2,3)4;/h6H,5,8H2,1-4H3;1H
• InChI Key： ZPPHEHCJCMNMBG-UHFFFAOYSA-N
• SMILES： O(C(C)CN)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 167.1076919g/mol
• Monoisotopic Mass: 167.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1)

1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) (CAS No. 2305252-23-5): An Overview

1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) (CAS No. 2305252-23-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure and potential therapeutic applications. The molecule consists of a propanamine backbone with a tert-butyl ether substituent and a hydrochloride salt, making it a versatile candidate for various biological studies.

The chemical structure of 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) is defined by its IUPAC name and CAS registry number. The IUPAC name provides a systematic and standardized way to identify the compound, while the CAS number ensures unique identification in scientific literature and databases. This compound is often referred to by its common name or trade names in different contexts, but the IUPAC name and CAS number remain essential for precise communication in scientific research.

Recent studies have explored the potential applications of 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) in various therapeutic areas. One notable area of interest is its role as a potential drug candidate for the treatment of neurological disorders. Research has shown that this compound exhibits selective binding to specific receptors in the central nervous system (CNS), which could make it a valuable tool in developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) has been studied for its pharmacological properties. Preclinical studies have demonstrated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further development in drug discovery pipelines.

The synthesis of 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) involves several well-defined chemical reactions. The tert-butyl ether substituent can be introduced through an alkylation reaction using tert-butyl bromide or a similar reagent. The final step involves the formation of the hydrochloride salt through protonation with hydrochloric acid. The synthetic route is highly reproducible and can be scaled up for industrial production if necessary.

In terms of safety and handling, 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety in laboratory settings.

The current landscape of research on 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) is dynamic and evolving. Ongoing clinical trials are evaluating its efficacy and safety in treating various medical conditions. Preliminary results from these trials have been promising, suggesting that this compound may have significant therapeutic potential. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, 1-Propanamine, 2-(1,1-dimethylethoxy)-, hydrochloride (1:1) (CAS No. 2305252-23-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of various diseases and disorders.